Cas no 1804405-77-3 (5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1804405-77-3
• MF: C₈H₂BrClF₃NO₂S
• MW: 348.524189472198
• CID: 4971850
• Update Time: 2025-05-26

5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO2S/c9-4-1-6(8(11,12)13)5(3-14)7(2-4)17(10,15)16/h1-2H
• InChI Key： ABONFCBXADKIJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C#N)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride

5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl Chloride: A Comprehensive Overview

The compound 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride, with the CAS number 1804405-77-3, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis. The molecule's structure is characterized by a benzene ring substituted with three distinct groups: a bromine atom at position 5, a cyano group at position 2, and a trifluoromethyl group at position 3. These substituents confer unique electronic and steric properties, making this compound an intriguing subject for both academic and industrial research.

The synthesis of 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of sulfonyl chlorides by optimizing reaction kinetics and reducing side reactions. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

The application of 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride spans across various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, sulfonyl chlorides like this compound are often employed as intermediates in the synthesis of bioactive molecules. The presence of electron-withdrawing groups such as cyano and trifluoromethyl enhances the molecule's reactivity, making it an ideal precursor for constructing complex heterocyclic structures. Recent studies have highlighted its potential in developing novel kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

In agrochemical research, 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride has been explored as a building block for herbicides and fungicides. The trifluoromethyl group imparts lipophilicity and stability to the molecule, which are desirable traits for agricultural chemicals that must withstand environmental degradation. Moreover, its bromine substituent can serve as a site for further functionalization, enabling the creation of derivatives with enhanced bioactivity.

The electronic properties of 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride make it an interesting candidate for applications in materials science. Researchers have investigated its use in the development of advanced polymers and optoelectronic materials. The sulfonyl chloride group can act as a reactive site for polymerization reactions, leading to materials with tailored mechanical and thermal properties. Additionally, the compound's ability to participate in nucleophilic aromatic substitution reactions opens up possibilities for designing functional surfaces and coatings.

Recent studies have also focused on understanding the environmental fate and toxicity of 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride. Given its potential use in various industrial applications, assessing its impact on ecosystems is crucial. Research findings indicate that while the compound exhibits moderate biodegradability under specific conditions, further investigations are needed to fully characterize its environmental behavior.

In conclusion, 5-Bromo-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride stands out as a versatile and multifaceted chemical entity with promising applications across diverse domains. Its unique structure and reactivity continue to drive innovative research efforts, contributing to advancements in drug discovery, agricultural chemistry, and materials science. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in shaping future technologies and therapeutic interventions.